2-(4-Chlorophenoxy)-N-(2-cyanoethyl)-2-methylpropanamide

• CAS No.: 64965-86-2
• Molecular Formula: C13H15ClN2O2
• Molecular Weight: 266.72 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-(2-cyanoethyl)-2-methylpropanamide
• InChI: InChI=1S/C13H15ClN2O2/c1-13(2,12(17)16-9-3-8-15)18-11-6-4-10(14)5-7-11/h4-7H,3,9H2,1-2H3,(H,16,17)
• InChI Key: WNWIKDZYZPGMDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NCCC#N)OC1=CC=C(C=C1)Cl

Description

2-(4-Chlorophenoxy)-N-(2-cyanoethyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C13H15ClN2O2 and its molecular weight is 266.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 25 liter reactor fitted with cooling and stirring means there were poured 3 liters of ethanol, 60 g of sodium and 250 g of p-chlorophenol (1.944 mol). After stirring for 1 hour there were added 3 liters of toluene and the ethanol/toluene azeotrope was removed by distillation; 2 more liters of toluene were added and also 425 g of N-cyanoethyl α -bromo-isobutyramide, (1.944 mol).